Cas no 90-81-3 (Benzenemethanol, a-[(1R)-1-(methylamino)ethyl]-, (aS)-rel-)

• Product Name: Benzenemethanol, a-[(1R)-1-(methylamino)ethyl]-, (aS)-rel-
• CAS No: 90-81-3
• MF: C₁₀H₁₅NO
• MW: 165.232202768326
• CID: 808034
• PubChem ID: 9457
• Update Time: 2025-04-19

Benzenemethanol, a-[(1R)-1-(methylamino)ethyl]-, (aS)-rel- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, a-[(1R)-1-(methylamino)ethyl]-, (aS)-rel-
• (+/-)-Ephedrine
• Ephedrine
• 2-(METHYLAMINO)-1-PHENYL-1-PROPANOL
• DL-EPHEDRINE
• Pseudoephedrine
• BENZENEMETHANOL, .ALPHA.-(1-(METHYLAMINO)ETHYL)-, (R*,S*)-(+/-)-
• BRN 4231286
• NIOSH/KB0650000
• (+)-Ephedrin
• (+)-erythro-ephedrine
• Benzenemethanol, .alpha.-[(1R)-1-(methylamino)ethyl]-, (.alpha.S)-rel-
• Symptom 2 (Salt/Mix)
• Benzenemethanol, alpha-(1-(methylamino)ethyl)-, (R*,S*)-(+-)-
• CHEMBL2110656
• 2-Methylamino-1-phenylpropan-1-ol
• .alpha.-[(1S)-1-(Methylamino)ethyl]benzenemethanol, (.alpha.S)-
• .psi.-Ephedrine
• (1s,2r)-(-)-ephedrine
• (+)-(1s,2r)-ephedrine
• 4-13-00-01881 (Beilstein Handbook Reference)
• UNII-72087NSY56
• Ephedrine DL-form
• Benzenemethanol, .alpha.-[1-(methylamino)ethyl]-, [S-(R*,R*)]-
• (1S,2R)-Ephedrine
• (+-)-Ephedrine
• (1R,2S)-(-)-ephedrine
• EPHEDRINE, (+-)-
• 321-98-2
• L-(+)-Ephedrine
• racephedrine
• Sinufed (Salt/Mix)
• .psi.-Ephedrin
• RACEPHEDRINE [WHO-DD]
• DTXSID60889333
• PDSP2_001331
• EPHEDRINE, (+)-
• (R*,S*)-(+-)-alpha-(1-(Methylamino)ethyl)benzyl alcohol
• HY-B0980A
• ( inverted exclamation markA)-Ephedrine
• BENZENEMETHANOL, .ALPHA.-((1R)-1-(METHYLAMINO)ETHYL)-, (.ALPHA.S)-REL-
• [S-(R*,R*)]-.alpha.-[1-(methylamino)ethyl]benzenemethanol
• (1S,2R)-2-(methylamino)-1-phenylpropan-1-ol
• UNII-03VRY66076
• Benzenemethanol, .alpha.-[(1R)-1-(methylamino)ethyl]-, (.alpha.S)-
• Benzenemethanol, alpha-(1-(methylamino)ethyl)-, (S-(R*,S*))-
• Benzenemethanol, alpha-((1R)-1-(methylamino)ethyl)-, (alphaS)-rel-
• DTXSID20891194
• KB06500000
• L(+)-.psi.-Ephedrine
• 90-81-3
• Q22330463
• .psi.-Ephedrine, (+)-
• EINECS 202-017-0
• 03VRY66076
• Novafed (Salt/Mix)
• (+)-Ephedrine
• PDSP1_001345
• .alpha.-((1S)-1-(Methylamino)ethyl)benzyl alcohol, (.alpha.S)-
• CS-4471
• BRN 3197916
• Tussaphed (Salt/Mix)
• D-(-)-Ephedrine
• d-Ephedrine
• D-.psi.-Ephedrine
• SCHEMBL420779
• 72087NSY56
• alpha-(1-(Methylaminoethyl)benzenemethanol, (S-(R*,S*)-
• AKOS027326694
• 2-(Methylamino)-1-phenyl-1-propanol, d-.psi.- #
• Benzenemethanol, alpha-((1R)-1-(methylamino)ethyl)-, (alphaS)-
• RACEPHEDRINE [INN]
• PDSP2_001329
• Ephedrine, D-(-)-
• (+)-Ephedrine anhydrous
• Racephedrine [INN:BAN]
• EINECS 206-293-3
• BENZENEMETHANOL, .ALPHA.-(1-(METHYLAMINO)ETHYL)-, (S-(R*,S*))-
• EPHEDRINE DL-FORM [MI]

• Inchi： 1S/C10H15NO/c1-8(11-2)10(12)9-6-4-3-5-7-9/h3-8,10-12H,1-2H3/t8-,10-/m1/s1
• InChI Key： KWGRBVOPPLSCSI-PSASIEDQSA-N
• SMILES： O[C@@H](C1C=CC=CC=1)[C@@H](C)NC

Computed Properties

• Exact Mass: 165.11500
• Monoisotopic Mass: 165.115364
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 32.3

Experimental Properties

• Density: 1.1220
• Melting Point: 75°
• Boiling Point: 293.09°C (rough estimate)
• Flash Point: 85.6 ℃
• Refractive Index: 1.4820 (estimate)
• PSA: 32.26000
• LogP: 1.71880

Benzenemethanol, a-[(1R)-1-(methylamino)ethyl]-, (aS)-rel- Security Information

• Hazard Category Code： 22-36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes